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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445 Get Quote

Barium Cyanide: A Technical Guide for
Researchers
This document provides a comprehensive technical overview of barium cyanide (Ba(CN)₂),

intended for researchers, scientists, and professionals in drug development and related fields.

It covers the compound's chemical identifiers, physicochemical properties, synthesis protocols,

and key reactions.

Core Chemical Identifiers and Properties
Barium cyanide is an inorganic compound with the formula Ba(CN)₂.[1] It is a white crystalline

solid that is highly toxic.[2] The primary route of synthesis involves the reaction of barium

hydroxide with hydrogen cyanide.[1]
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Identifier Type Value

CAS Number 542-62-1[1][3]

IUPAC Name Barium dicyanide[1]

PubChem CID 10961[1]

EC Number 208-882-3[1]

UNII 62X6NA0R43[1]

ChemSpider ID 10496[1]

InChI InChI=1S/2CN.Ba/c21-2;/q2-1;+2[1]

SMILES [C-]#N.[C-]#N.[Ba+2][2]

Physicochemical Data
Property Value

Molecular Formula C₂BaN₂[4]

Molar Mass 189.36 g/mol [1]

Appearance White crystalline powder[1][5]

Melting Point 600 °C (1,112 °F; 873 K)[1]

Solubility in Water 80 g/100 mL at 14 °C[1]

Solubility Soluble in ethanol[1]

Experimental Protocols
Synthesis of Barium Cyanide
The most common laboratory-scale synthesis of barium cyanide involves the neutralization

reaction between barium hydroxide and hydrocyanic acid.[5]

Reaction: Ba(OH)₂ + 2HCN → Ba(CN)₂ + 2H₂O[1]

Methodology:
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A saturated solution of barium hydroxide is prepared by dissolving barium hydroxide

octahydrate in deionized water.

The solution is placed in an ice bath to control the reaction temperature.

Hydrocyanic acid is added slowly to the barium hydroxide solution. The pH should be

monitored throughout the addition to ensure the reaction goes to completion.

The reaction is exothermic, and the temperature should be carefully controlled.

Once the reaction is complete, the resulting solution is evaporated to precipitate the barium
cyanide crystals.[5]

The crystals are then filtered and dried to yield the final product.[5]

An alternative industrial-scale synthesis involves the high-temperature reaction of barium oxide

with carbon in the presence of nitrogen.[5]

Chemical Reactivity and Applications
Barium cyanide is used in electroplating and other metallurgical processes.[1] It reacts slowly

with water and carbon dioxide in the air to produce highly toxic hydrogen cyanide gas.[1]

Visualized Workflows and Reactions
The following diagrams illustrate the key chemical processes involving barium cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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